1-(2-chlorobenzyl)-N-(3-quinolinylmethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-(quinolin-3-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C20H16ClN5O/c21-17-7-3-1-6-16(17)12-26-13-19(24-25-26)20(27)23-11-14-9-15-5-2-4-8-18(15)22-10-14/h1-10,13H,11-12H2,(H,23,27)
• InChI Key: DYJNVSIFWGLUTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=N2)CNC(=O)C3=CN(N=N3)CC4=CC=CC=C4Cl
• Molecular Formula: C20H16ClN5O
• Molecular Weight: 377.8 g/mol

Description

1-(2-chlorobenzyl)-N-(3-quinolinylmethyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of 1,2,3-triazoles, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 1-(2-chlorobenzyl)-N-(3-quinolinylmethyl)-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes or by interfering with cellular processes involved in the growth and proliferation of cancer cells.
Biochemical and physiological effects:
Studies have shown that 1-(2-chlorobenzyl)-N-(3-quinolinylmethyl)-1H-1,2,3-triazole-4-carboxamide exhibits cytotoxic effects on cancer cells. It has also been found to inhibit the growth of bacteria and viruses. However, the compound may also have toxic effects on normal cells, and further studies are needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-chlorobenzyl)-N-(3-quinolinylmethyl)-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potential to exhibit antimicrobial, antitumor, and antiviral activities. However, the compound may also have toxic effects on normal cells, which may limit its use in certain experiments. Further studies are needed to determine the optimal concentration and duration of exposure for the compound in different experimental settings.

Future Directions

There are several future directions for the study of 1-(2-chlorobenzyl)-N-(3-quinolinylmethyl)-1H-1,2,3-triazole-4-carboxamide. One direction is to investigate its potential as a therapeutic agent for the treatment of Alzheimer's disease. Another direction is to study its mechanism of action in more detail, in order to identify potential targets for drug development. Additionally, the compound may be studied for its potential use in the development of new antimicrobial and antiviral agents.

Synthesis Methods

The synthesis of 1-(2-chlorobenzyl)-N-(3-quinolinylmethyl)-1H-1,2,3-triazole-4-carboxamide involves the reaction of 2-chlorobenzyl azide with 3-quinolinylmethanol in the presence of copper (I) iodide as a catalyst. The resulting intermediate is then treated with 4-isocyanato-1,2,3-triazole to obtain the final product. This synthesis method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

1-(2-chlorobenzyl)-N-(3-quinolinylmethyl)-1H-1,2,3-triazole-4-carboxamide has been studied for its potential applications in scientific research. It has been found to exhibit antimicrobial, antitumor, and antiviral activities. It has also been studied as a potential inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease.